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Compound of Interest

Compound Name: (4-Aminobenzoyl)-L-glutamic acid

Cat. No.: B030231

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like (4-Aminobenzoyl)-L-glutamic acid are paramount for
laboratory safety and environmental protection. This guide provides essential, immediate safety
and logistical information for the proper disposal of this compound.

(4-Aminobenzoyl)-L-glutamic acid, a derivative of glutamic acid, requires careful
management due to its potential hazards.[1][2] It is classified as harmful if swallowed, a skin
irritant, a serious eye irritant, and may cause respiratory irritation.[3] Adherence to the following
procedures will ensure safe disposal and compliance with regulations.

Hazard and Safety Information

A summary of the key safety information for (4-Aminobenzoyl)-L-glutamic acid is presented
in the table below.

Hazard Classification Precautionary Statements
Acute toxicity, oral (Category 4) H302: Harmful if swallowed.[3]
Skin corrosion/irritation (Category 2) H315: Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation.[3]

Specific target organ toxicity, single exposure

H335: May cause respiratory irritation.[3]
(Category 3)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b030231?utm_src=pdf-interest
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://www.medchemexpress.com/4-aminobenzoyl-l-glutamic-acid.html
https://hmdb.ca/metabolites/HMDB0255007
https://file.medchemexpress.com/batch_PDF/HY-W011713R/4-Aminobenzoyl-L-glutamic-acid-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b030231?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W011713R/4-Aminobenzoyl-L-glutamic-acid-Standard-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011713R/4-Aminobenzoyl-L-glutamic-acid-Standard-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011713R/4-Aminobenzoyl-L-glutamic-acid-Standard-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011713R/4-Aminobenzoyl-L-glutamic-acid-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The recommended disposal method for (4-Aminobenzoyl)-L-glutamic acid is incineration.[4]
However, all disposal activities must be in strict accordance with federal, state, and local
environmental regulations.[5][6]

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing the appropriate PPE:

o Splash goggles or chemical safety goggles.[5][7]

e Gloves.[5]

o Afull suit or lab coat.[5]

e A dust respirator to avoid inhalation of the powder.[5]
2. Handling Unused or Waste Material:

¢ Solid Waste: Carefully collect any unused or waste powder into a suitable, labeled, and
closed container for disposal.[4] Avoid creating dust during this process.[7]

o Contaminated Materials: Any materials that have come into contact with (4-Aminobenzoyl)-
L-glutamic acid, such as filter paper, weighing boats, or contaminated PPE, should also be
placed in a sealed container for disposal.

3. Preparing for Disposal:

¢ One recommended method is to dissolve or mix the material with a combustible solvent.[4]
This should be done in a well-ventilated area, preferably within a fume hood.

e The choice of solvent should be made in consultation with your institution's environmental
health and safety (EHS) office to ensure compatibility and safety.

4. Final Disposal:

e The container with the chemical waste (either the solid powder or the solution in a
combustible solvent) must be sent to a licensed chemical incinerator equipped with an
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afterburner and scrubber.[4]

e Crucially, do not dispose of (4-Aminobenzoyl)-L-glutamic acid down the drain or in regular
trash.[4][6] The product should not be allowed to enter the environment, drains, waterways,
or the soil.[6]

Emergency Spill Procedures

In the event of a spill, follow these procedures:

Small Spills: Use appropriate tools to carefully sweep or scoop the spilled solid material into
a designated waste disposal container.[5]

» Large Spills: Use a shovel to collect the spilled material into a convenient and secure waste
disposal container.[5]

 Liquid Spills: If the substance is in solution, absorb it with a finely-powdered, liquid-binding
material such as diatomite or universal binders.[3]

o Decontamination: After the bulk of the spill has been cleaned up, decontaminate the affected
surfaces and any equipment used by scrubbing with alcohol.[3]

Ventilation: Ensure the area is well-ventilated throughout the cleanup process.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of (4-Aminobenzoyl)-L-glutamic acid.
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Proper Disposal Workflow for (4-Aminobenzoyl)-L-glutamic acid
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Caption: Disposal workflow for (4-Aminobenzoyl)-L-glutamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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